Cas no 1638759-53-1 (5-bromo-6-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-bromo-6-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638759-53-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 6793606
• PubChem ID: 126970379
• Update Time: 2024-09-13

5-bromo-6-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• DTXSID801255185
• 1638759-53-1
• SCHEMBL19306618
• SB14611
• 5-bromo-6-methyl-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C7H6BrN3/c1-4-6(8)5-2-9-3-10-7(5)11-4/h2-3H,1H3,(H,9,10,11)
• InChI Key： BQMJRASYMQZYOH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC2C1=CN=CN=2

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų